Cas no 66875-78-3 (Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-)

• Product Name: Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-
• CAS No: 66875-78-3
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• CID: 395636
• PubChem ID: 10878723
• Update Time: 2025-04-19

Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-(1,1-dimethylethyl)-2-methyl-
• 2-bromo-N-tert-butyl-2-methylpropanamide
• DTXSID40446862
• 2-bromo-N-(tert-butyl)-2-methylpropanamide
• SCHEMBL10187839
• FT-0768826
• 66875-78-3
• WQOWHMXKLMGNFG-UHFFFAOYSA-N

• Inchi： 1S/C8H16BrNO/c1-7(2,3)10-6(11)8(4,5)9/h1-5H3,(H,10,11)
• InChI Key： WQOWHMXKLMGNFG-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 221.04158
• Monoisotopic Mass: 221.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1